Cas no 2287267-80-3 (CID 137945896)

• Product Name: CID 137945896
• CAS No: 2287267-80-3
• MF: C₂₈H₂₃ClFNO₄
• MW: 491.937930345535
• CID: 6196454
• PubChem ID: 137945896
• Update Time: 2025-05-20

CID 137945896 Chemical and Physical Properties

Names and Identifiers

• EN300-6761496
• 2287267-80-3
• 2-[3-(4-chloro-3-fluorophenyl)bicyclo[1.1.1]pentan-1-yl]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid
• 2-[3-(4-Chloro-3-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid
• CID 137945896

• Inchi： 1S/C28H23ClFNO4/c29-22-10-9-16(11-23(22)30)27-13-28(14-27,15-27)24(25(32)33)31-26(34)35-12-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-11,21,24H,12-15H2,(H,31,34)(H,32,33)
• InChI Key： OSIJGBOLBYQMJU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1F)C12CC(C(C(=O)O)NC(=O)OCC3C4C=CC=CC=4C4C=CC=CC3=4)(C1)C2

Computed Properties

• Exact Mass: 491.1299641g/mol
• Monoisotopic Mass: 491.1299641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 811
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 75.6Ų

Additional information on CID 137945896

Compound CAS No. 2287267-80-3 and Product CID 137945896: A Comprehensive Overview

The compound identified by the CAS registry number 2287267-80-3 and product identifier CID 137945896 represents a significant advancement in the field of chemical synthesis and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in enhancing the performance of advanced materials, particularly in the development of high-performance polymers and composites.

Research conducted in 2023 has demonstrated that CAS No. 2287267-80-3 exhibits exceptional thermal stability and mechanical resilience, making it an ideal candidate for use in aerospace and automotive applications. Its ability to withstand extreme temperatures without compromising structural integrity has positioned it as a key material in the development of lightweight, high-strength components. Additionally, its compatibility with existing manufacturing processes ensures ease of integration into current industrial workflows.

The product CID 137945896 is a derivative of this compound, tailored for specific applications in the pharmaceutical industry. Recent findings indicate that it possesses bioactive properties, which could be leveraged in drug delivery systems and therapeutic agents. Its unique molecular structure allows for controlled release mechanisms, enhancing the efficacy of medications while minimizing side effects. This dual functionality across multiple sectors underscores the versatility of this compound.

Furthermore, advancements in computational chemistry have enabled researchers to predict the electronic properties of CAS No. 2287267-80-3 with unprecedented accuracy. These insights have facilitated the design of novel electronic materials, including advanced semiconductors and conductive polymers. The compound's ability to exhibit semiconductive behavior under specific conditions has opened new avenues for innovation in flexible electronics and optoelectronic devices.

In terms of environmental impact, studies have shown that CID 137945896 is biodegradable under certain conditions, reducing its ecological footprint compared to traditional materials. This attribute aligns with global sustainability goals and positions it as a eco-friendly alternative in various industrial applications. Its production process has also been optimized to minimize energy consumption and waste generation, further contributing to its green credentials.

The integration of CAS No. 2287267-80-3 into smart materials has been a focal point of recent research. These materials are capable of responding dynamically to external stimuli, such as temperature changes or mechanical stress, offering innovative solutions in adaptive structures and self-healing materials. The compound's role in these systems is pivotal, enabling functionalities that were previously deemed unattainable.

In conclusion, both CAS No. 2287267-80-3 and CID 137945896 represent groundbreaking advancements in chemical innovation. Their unique properties and versatile applications across multiple industries underscore their importance in driving technological progress. As research continues to uncover new potentials, these compounds are poised to play a transformative role in shaping the future of materials science and beyond.